1-{[(2-Ethylphenyl)amino]methyl}cyclobutan-1-ol

• IUPAC Name: 1-[(2-ethylanilino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C13H19NO/c1-2-11-6-3-4-7-12(11)14-10-13(15)8-5-9-13/h3-4,6-7,14-15H,2,5,8-10H2,1H3
• InChI Key: PGPMDMGHCGTIPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NCC2(CCC2)O
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

1-{[(2-Ethylphenyl)amino]methyl}cyclobutan-1-ol, also known as EPC, is an organic compound that has a wide range of applications in the scientific research field. It is a cyclic ether compound that is composed of two alkyl groups, two phenyl groups, and one amine group. Due to its unique structure, EPC exhibits a range of interesting properties and can be used in a variety of laboratory experiments.

Scientific Research Applications

Crystal Structure and Biological Activity

• Research on similar compounds has revealed the crystal structure of related cyclobutane derivatives, highlighting their potential in medicinal chemistry due to significant antibacterial effects (Sarı, Güven, Yilmaz, Cukurovalı, & Aksoy, 2002).
• The study of oxime derivatives, including those with a cyclobutane ring, has shown their capability to form two-dimensional networks through specific interactions, suggesting applications in materials science (Dinçer, Özdemir, Yilmaz, & Cukurovalı, 2005).

Synthesis and Characterization

• Synthesis techniques have been developed for cyclobutane derivatives, providing pathways for creating complex molecular structures that can be used in pharmaceuticals and other chemical industries (Izquierdo et al., 2002).
• The creation of enantiomerically pure cyclobutane derivatives has been achieved, which is crucial for the development of specific drug molecules and other applications in stereoselective synthesis (André et al., 2011).

Potential in Polymer Science

• Research on cyclobutane derivatives has extended into polymer science, where these compounds have shown promise due to their unique properties like thermal stability and refractive index, making them suitable for creating new types of polymers (Drujon, Riess, Hall, & Padías, 1993).

Applications in NMR and Drug Design

• The design and synthesis of fluorine-substituted cyclobutane amino acids have been explored for their use in NMR studies, particularly for investigating the structure of membrane-bound peptides (Tkachenko et al., 2014).
• Cyclobutane analogs have been synthesized and characterized for their potential applications in drug development, particularly as intermediates in the synthesis of complex drugs (Ikunaka, Matsumoto, Fujima, & Hirayama, 2002).